Cas no 25057-89-0 (Bentazon)

• Product Name: Bentazon
• CAS No: 25057-89-0
• Molecular Formula: C₁₀H₁₂N₂O₃S
• Molecular Weight: 240.28
• MDL: MFCD00078640
• CID: 52625
• PubChem ID: 2328

Bentazon Properties

Names and Identifiers

• Bentazone
• Basagran
• BAS351H
• 3-isopropyl-1 H-2,1,3-benzothiadiazin-4(3H)-one 2,2-dioxide(I)
• 3-isopropyl-1H-benzo-2,1,3-thiadiazin-4one 2,2-dioxide
• 3-Isopropyl-1H-2,1,3-benzothiadiazin-4(3H)-one-2,2-dioxide
• 3-Isopropyl-3,4-dihydro-2,1,3-benzothiadiazin-4(1H)-one 2,2-dioxide
• Bentazone solution
• 2,2-dioxo-3-propan-2-yl-1H-2λ⁶,1,3-benzothiadiazin-4-one
• Bentazon
• Bentazon Solution
• Bentazon Standard
• Bentazone Standard
• 3-(1-methylethyl)-1H-2,1,3-benzothiadiazin-4(3H)-one 2,2-dioxide
• 3-(propan-2-yl)-1H-2λ6,1,3-benzothiadiazine-2,2,4(3H)-trione
• 3-isopropyl-1H-2,1,3-benzothiadiazin-4(3H)-one 2,2-dioxide
• 3-isopropyl-2,1,3-benzothiadiazin-4-one-2,2-dioxide
• Basagran 480
• Bendioxide
• Laddok
• Leader
• Pentazone
• Pledge
• Benzaxone
• Adagio
• Basagran 4E
• Thiadiazinol
• BAS 351H

• MDL： MFCD00078640
• InChIKey： ZOMSMJKLGFBRBS-UHFFFAOYSA-N
• Inchi： 1S/C10H12N2O3S/c1-7(2)12-10(13)8-5-3-4-6-9(8)11-16(12,14)15/h3-7,11H,1-2H3
• SMILES： CC(C)N1C(=O)C2=CC=CC=C2NS1(=O)=O

Computed Properties

• Exact Mass: 240.05700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 240.057
• Heavy Atom Count: 16
• Complexity: 385
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 74.9A^2

Experimental Properties

• LogP: 2.36420
• PSA: 74.86000
• Merck: 13,1051
• Refractive Index: 1.5650 (estimate)
• Boiling Point: 495°C
• Melting Point: 137-139 ºC
• Flash Point: 2 °C
• Color/Form: White crystals
• Solubility: Soluble in acetone, benzene, chloroform, ethanol, water
• Sensitiveness: Sensitive to light
• pka: pKa (24°): 3.3
• Density: 1.3387 (rough estimate)

Bentazon Security Information

• Symbol:
• RTECS：DK9900000
• WGK Germany：2
• Safety Instruction： S2; S24; S37; S61; S36; S26; S16
• Packing Group：III
• Risk Phrases：R22; R36; R43; R52/53
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1648 3/PG 2
• Hazard Statement： H302,H317,H319,H412
• Warning Statement： P273,P280,P305+P351+P338
• Storage Condition：APPROX 4°C
• Risk Phrases： 22-36-43-52/53
• Signal Word：Warning
• Toxicity：LD50 in male, female rats (mg/kg): 383.2, 433.6 orally (Ugazio)

Bentazon Customs Data

• Customs Data：

  China Customs Code:

  2934999027

  Overview:

  2934999027 Benzalkonium,Clomazone,Clomazole et al [including clomazone,Oxazinone,Cyclobenzophenone,Promethazide].Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:20.0%

  Summary:

  2934999027 3-isopropyl-1h-benzo[c][1,2,6]thiadiazin-4(3h)-one 2,2-dioxide.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids